Cas no 147123-67-9 (3-Chlorothiophene-2-carbonitrile)

• Product Name: 3-Chlorothiophene-2-carbonitrile
• CAS No: 147123-67-9
• MF: C₅H₂ClNS
• MW: 143.594078540802
• MDL: MFCD03408005
• CID: 100866
• PubChem ID: 2757438
• Update Time: 2025-05-21

3-Chlorothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chlorothiophene-2-carbonitrile
• 2-Thiophenecarbonitrile,3-chloro-(9CI)
• 2-Thiophenecarbonitrile,3-chloro-
• 3-Chloro-2-cyanothiophene
• 2-Thiophenecarbonitrile, 3-chloro-
• 2-Cyano-3-chlorothiophene
• PubChem5447
• FPGDDWCTBDGPAD-UHFFFAOYSA-N
• 3-chloranylthiophene-2-carbonitrile
• SBB086313
• 4491AD
• A808606
• MFCD03408005
• 147123-67-9
• 4-HYDROXY-7-METHOXY-3-PHENYLCOUMARIN9&
• XFA12367
• DTXSID40373902
• SY238164
• CS-0040857
• SCHEMBL827680
• AKOS000278664
• CS-15516
• FT-0769707
• DB-063697

• MDL： MFCD03408005
• Inchi： 1S/C5H2ClNS/c6-4-1-2-8-5(4)3-7/h1-2H
• InChI Key： FPGDDWCTBDGPAD-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C#N

Computed Properties

• Exact Mass: 142.95976
• Monoisotopic Mass: 142.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.42
• Boiling Point: 243.7 °C at 760 mmHg
• Flash Point: 101.2 °C
• PSA: 23.79

3-Chlorothiophene-2-carbonitrile Security Information

• Hazard Category Code： 22-37/38-41-43
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-Chlorothiophene-2-carbonitrile

Introduction to 3-Chlorothiophene-2-carbonitrile (CAS No. 147123-67-9)

3-Chlorothiophene-2-carbonitrile, with the chemical formula C₅H₃ClN, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its CAS number 147123-67-9, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. The structural motif of thiophene, combined with a chloro and nitrile substituent, imparts unique reactivity that makes it a valuable building block for medicinal chemistry and material science.

The compound’s molecular structure consists of a five-membered heterocyclic ring containing sulfur, which is a key feature for its reactivity. The presence of both a chloro group at the 3-position and a nitrile group at the 2-position enhances its utility in synthetic pathways. This arrangement allows for facile functionalization, making it a preferred choice for researchers aiming to develop novel therapeutic agents.

In recent years, 3-Chlorothiophene-2-carbonitrile has been extensively studied for its role in the synthesis of pharmacologically active compounds. Its derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The nitrile group can be hydrolyzed to form a carboxylic acid, while the chloro substituent can undergo nucleophilic substitution reactions, providing multiple routes for structural diversification.

One of the most compelling aspects of 3-Chlorothiophene-2-carbonitrile is its incorporation into complex molecular frameworks. Researchers have leveraged its reactivity to construct intricate scaffolds that mimic natural products and exhibit potent biological activity. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer progression. The thiophene core is particularly attractive due to its ability to interact with biological targets in unique ways, often leading to high affinity and selectivity.

The pharmaceutical industry has shown particular interest in thiophene-based compounds due to their favorable pharmacokinetic properties. 3-Chlorothiophene-2-carbonitrile serves as a precursor for synthesizing molecules with improved solubility and metabolic stability. These attributes are crucial for drug development, as they can enhance bioavailability and reduce side effects. Recent studies have highlighted its use in creating novel antiviral agents, where the thiophene ring contributes to binding interactions with viral proteins.

Material scientists have also found applications for 3-Chlorothiophene-2-carbonitrile in the development of advanced materials. Its ability to undergo polymerization and form conjugated systems makes it suitable for organic electronics and photovoltaic devices. The introduction of electron-withdrawing groups like the nitrile moiety influences the electronic properties of the resulting materials, enabling tunable conductivity and optical characteristics.

The synthesis of 3-Chlorothiophene-2-carbonitrile typically involves multi-step reactions starting from commercially available precursors such as thiophene derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Catalytic processes play a crucial role in these synthetic routes, often enabling milder reaction conditions and reduced byproduct formation.

In conclusion, 3-Chlorothiophene-2-carbonitrile (CAS No. 147123-67-9) is a versatile compound with broad applications in pharmaceuticals and materials science. Its unique structural features allow for diverse functionalization pathways, making it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.